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Compound of Interest

Compound Name: 6-Hydroxyisosativan

Cat. No.: B13428132 Get Quote

An In-depth Technical Guide to 6-
Hydroxyisosativan
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and potential biological activities of 6-Hydroxyisosativan. The information is tailored for

researchers, scientists, and professionals involved in drug development and natural product

chemistry.

Chemical Structure and Properties
6-Hydroxyisosativan is a flavonoid, a class of natural products known for their diverse

biological activities. Its chemical identity is established by its unique structure and

physicochemical properties.

The definitive structure of 6-Hydroxyisosativan is presented below:

Chemical structure of 6-Hydroxyisosativan

Caption: Chemical structure of 6-Hydroxyisosativan.

A summary of its key chemical data is provided in the table below for easy reference and

comparison.
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Property Value Source

CAS Number 2172624-69-8 [1][2]

Molecular Formula C₁₇H₁₈O₅ [1]

Molecular Weight 302.32 g/mol [1]

Predicted Boiling Point 448.5±45.0 °C [1]

Predicted Density 1.279±0.06 g/cm³ [1]

Predicted pKa 9.48±0.40 [1]

Potential Biological Activity and Signaling Pathways
While direct experimental evidence for the biological activity of 6-Hydroxyisosativan is limited

in the current scientific literature, its structural similarity to other isoflavonoids, such as 6-

hydroxygenistein, suggests potential involvement in key cellular signaling pathways related to

antioxidant and anti-inflammatory responses. Many isoflavones are recognized for their

therapeutic potential, including anticancer and antioxidant effects.

Based on the activities of related compounds, 6-Hydroxyisosativan is hypothesized to

modulate the Nrf2/HO-1 and NF-κB signaling pathways. The diagram below illustrates the

proposed mechanism of action.

Caption: Proposed signaling pathways modulated by 6-Hydroxyisosativan.

This diagram illustrates how 6-Hydroxyisosativan may promote the Nrf2/HO-1 pathway,

leading to an antioxidant response, while simultaneously inhibiting the NF-κB pathway to

reduce inflammation.

Experimental Protocols: A Generalized Approach to
Isoflavonoid Synthesis
A specific, detailed experimental protocol for the synthesis of 6-Hydroxyisosativan is not

readily available in the public domain. However, a general and widely applicable method for the
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synthesis of isoflavonoids is the Suzuki-Miyaura cross-coupling reaction. The following protocol

outlines a representative synthetic route.

Objective: To synthesize an isoflavone scaffold via Suzuki-Miyaura coupling.

Materials:

A suitably substituted 3-iodochromone.

An appropriately functionalized phenylboronic acid or its pinacol ester.

Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)).

Base (e.g., Na₂CO₃, K₂CO₃, or Cs₂CO₃).

Anhydrous solvent (e.g., dioxane, toluene, or DMF).

Standard laboratory glassware and purification apparatus (e.g., column chromatography).

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon

or nitrogen), dissolve the 3-iodochromone (1.0 eq) and the phenylboronic acid derivative

(1.2-1.5 eq) in the chosen anhydrous solvent.

Addition of Reagents: To the solution, add the palladium catalyst (0.05-0.1 eq) and the base

(2.0-3.0 eq).

Reaction Conditions: Heat the reaction mixture to the appropriate temperature (typically 80-

110 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or

liquid chromatography-mass spectrometry (LC-MS).

Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an

organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer

over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel using an

appropriate solvent system (e.g., a gradient of hexane and ethyl acetate) to afford the
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desired isoflavone.

Characterization: Characterize the final product by standard analytical techniques, including

¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS), to confirm its structure

and purity.

This generalized protocol serves as a foundational method for the synthesis of isoflavonoids

like 6-Hydroxyisosativan and can be adapted and optimized based on the specific

functionalities of the starting materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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